Cas no 111461-08-6 (5(2H)-Isoxazolone, 2-(2-chlorobenzoyl)-3-methyl-)

5(2H)-Isoxazolone, 2-(2-chlorobenzoyl)-3-methyl- structure
111461-08-6 structure
Product Name:5(2H)-Isoxazolone, 2-(2-chlorobenzoyl)-3-methyl-
CAS No:111461-08-6
MF:C11H8ClNO3
MW:237.639122009277
CID:1198198
Update Time:2024-08-05

5(2H)-Isoxazolone, 2-(2-chlorobenzoyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 5(2H)-Isoxazolone, 2-(2-chlorobenzoyl)-3-methyl-
    • Inchi: 1S/C11H8ClNO3/c1-7-6-10(14)16-13(7)11(15)8-4-2-3-5-9(8)12/h2-6H,1H3
    • InChI Key: OFUZGJPNFOWZAC-UHFFFAOYSA-N
    • SMILES: O1C(=O)C=C(C)N1C(=O)C1=CC=CC=C1Cl

Computed Properties

  • Exact Mass: 237.01934

Experimental Properties

  • Density: 1.418±0.06 g/cm3(Predicted)
  • Melting Point: 130-131 °C
  • Boiling Point: 349.7±44.0 °C(Predicted)
  • PSA: 46.61
  • pka: -3.70±0.40(Predicted)
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